Home / Products / Others

[1,2,4]triazolo[4,3-a]quinoxaline-1,4-dithiol

Name: [1,2,4]triazolo[4,3-a]quinoxaline-1,4-dithiol
Brand: Smolecule
SKU: S4609336
Rating: 5 (6 reviews)

Catalog No.

S4609336

CAS No.

889947-85-7

M.F

C9H6N4S2

M. Wt

234.3 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

[1,2,4]triazolo[4,3-a]quinoxaline-1,4-dithiol

3. Specification
4. Others

General Information

CAS Number

889947-85-7

Product Name

[1,2,4]triazolo[4,3-a]quinoxaline-1,4-dithiol

IUPAC Name

2,5-dihydro-[1,2,4]triazolo[4,3-a]quinoxaline-1,4-dithione

Molecular Formula

C9H6N4S2

Molecular Weight

234.3 g/mol

InChI

InChI=1S/C9H6N4S2/c14-8-7-11-12-9(15)13(7)6-4-2-1-3-5(6)10-8/h1-4H,(H,10,14)(H,12,15)

InChI Key

FYTBEPMFYXFJKF-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)NC(=S)C3=NNC(=S)N23

solubility

>35.1 [ug/mL]

Canonical SMILES

C1=CC=C2C(=C1)NC(=S)C3=NNC(=S)N23

The exact mass of the compound [1,2,4]triazolo[4,3-a]quinoxaline-1,4-dithiol is 234.00338856 g/mol and the complexity rating of the compound is 365. The solubility of this chemical has been described as >35.1 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

While research specifically on [, , ]triazolo[4,3-a]quinoxaline-1,4-dithiol itself seems to be limited, the core structure [, , ]triazolo[4,3-a]quinoxaline has gained significant interest in medicinal chemistry due to its potential for various therapeutic applications. Here's a breakdown of its exciting scientific research potential:

Privileged Scaffold with Diverse Bioactivities

The [, , ]triazolo[4,3-a]quinoxaline scaffold combines two privileged heterocyclic rings: triazole and quinoxaline. Triazoles are known for their antifungal, antibacterial, and anticancer properties []. Quinoxalines possess a wide range of biological activities, including antitumor, antiviral, and antimalarial effects []. This combination creates a promising platform for designing new drugs with diverse functionalities.

Studies have shown that [, , ]triazolo[4,3-a]quinoxaline derivatives exhibit a broad spectrum of pharmacological properties, including:

Anticancer activity
Several studies have demonstrated the potential of [, , ]triazolo[4,3-a]quinoxaline derivatives as anticancer agents. They have been shown to target cancer cells through various mechanisms [, ].
Antimicrobial activity
Research suggests that these compounds may also possess antibacterial and antifungal properties [].